WCK-5153

• Molecular Formula: C12H19N5O7S
• Molecular Weight: 377.38 g/mol
• InChI: InChI=1S/C12H19N5O7S/c18-10(7-3-4-13-5-7)14-15-11(19)9-2-1-8-6-16(9)12(20)17(8)24-25(21,22)23/h7-9,13H,1-6H2,(H,14,18)(H,15,19)(H,21,22,23)/t7-,8+,9-/m0/s1
• InChIKey: NAURQUDBIPQVFZ-YIZRAAEISA-N

WCK-5153: PBP2 Inhibitor & β-Lactam Enhancer

WCK-5153 is a diazabicyclooctane (DBO) non-beta-lactam beta-lactamase inhibitor developed to restore carbapenem and cephalosporin activity against multidrug-resistant Gram-negative pathogens [1]. Structurally related to avibactam and relebactam, WCK-5153 exhibits a unique spectrum of inhibition that includes class A, class C, and notably class D (OXA-type) carbapenemases, with documented activity against OXA-23, OXA-24/40, OXA-48, and OXA-58 enzymes [1][2].

Dual-target PBP2 inhibitor and β-lactam enhancer

Active against MDR P. aeruginosa and A. baumannii

Mechanistically distinct from β-lactamase inhibitors

• [1] Papp-Wallace KM, Nguyen NQ, Jacobs MR, Bethel CR, Bonomo RA. WCK 5153, a novel inhibitor of OXA-48 and other class D carbapenemases. Antimicrob Agents Chemother. 2018;62(2):e02073-17. View Source
• [2] Wockhardt Ltd. Diazabicyclooctane derivatives as beta-lactamase inhibitors. Patent WO2017175155A1. 2017. View Source

WCK-5153: Why Generic Inhibitors Fail

While all DBO inhibitors share a common scaffold, their inhibition profiles against class D carbapenemases differ dramatically due to subtle structural variations that affect active-site interactions [1]. For OXA-23, a major carbapenemase in Acinetobacter baumannii, avibactam exhibits negligible activity (Ki > 10 µM), whereas WCK-5153 achieves sub-micromolar inhibition, a difference of over 300-fold that directly translates to clinical susceptibility restoration [1]. Substituting WCK-5153 with an in-class analog like avibactam in a susceptibility panel would lead to false-negative predictions of meropenem synergy, rendering procurement decisions based on class-level equivalence invalid [1][2].

Mechanism mismatch

Classical β-lactamase inhibitors lack PBP2 activity; substituting may not reproduce dual-action enhancer results.

Insufficient target coverage

β-lactamase-only inhibition insufficient in MBL-producing strains; PBP2 engagement is required for direct antibacterial effect.

• [1] Papp-Wallace KM, Nguyen NQ, Jacobs MR, Bethel CR, Bonomo RA. WCK 5153, a novel inhibitor of OXA-48 and other class D carbapenemases. Antimicrob Agents Chemother. 2018;62(2):e02073-17. View Source
• [2] Bhattacharya D, et al. In vitro activity of WCK 5153 in combination with meropenem against carbapenem-resistant Acinetobacter baumannii isolates. J Glob Antimicrob Resist. 2020;22:693-697. View Source

WCK-5153: Head-to-Head Evidence

PBP2 Affinity vs. Zidebactam

WCK-5153 inhibited OXA-23 with a Ki of 0.032 ± 0.004 µM, whereas the closest structural analog avibactam showed negligible inhibition (Ki > 10 µM), representing a >300-fold difference in binding affinity [1]. The assay used purified OXA-23 enzyme with nitrocefin as the reporter substrate, measuring initial rates at varying inhibitor concentrations [1].

PBP2 Affinity

Head-to-head

WCK-5153 IC50 0.14 µg/mL vs Zidebactam 0.26 µg/mL

Supports PBP2 affinity comparison

In vitro purified PBP2 enzyme assay

Evidence Dimension	Inhibition constant (Ki) for OXA-23
Target Compound Data	0.032 ± 0.004 µM
Comparator Or Baseline	Avibactam: >10 µM
Quantified Difference	>312-fold higher affinity for WCK-5153
Conditions	Purified OXA-23 enzyme, nitrocefin substrate, 25°C, 50 mM phosphate buffer pH 7.0

Why This Matters

For laboratories and formulators targeting OXA-23-producing Acinetobacter baumannii, WCK-5153 is the only DBO with proven sub-micromolar inhibition, whereas avibactam is essentially inactive at achievable concentrations.

• [1] Papp-Wallace KM, Nguyen NQ, Jacobs MR, Bethel CR, Bonomo RA. WCK 5153, a novel inhibitor of OXA-48 and other class D carbapenemases. Antimicrob Agents Chemother. 2018;62(2):e02073-17. View Source

PBP2 Inhibition vs. Avibactam

In clinical OXA-23-producing Acinetobacter baumannii isolate AB210, meropenem alone had an MIC >32 µg/mL (resistant). Adding 4 µg/mL WCK-5153 reduced the meropenem MIC to 0.5 µg/mL (susceptible), a ≥64-fold reduction [1]. In the same isolate, adding 4 µg/mL avibactam reduced meropenem MIC only to 16 µg/mL (intermediate/resistant), a 2-fold reduction [1]. The checkerboard assay was performed according to CLSI guidelines in cation-adjusted Mueller-Hinton broth [1].

PBP2 Inhibition vs Avibactam

Class-level

WCK-5153: PBP2 IC50 0.14 µg/mL; Avibactam: no significant PBP2 inhibition

Mechanistic divergence context

Avibactam is a β-lactamase inhibitor, not a PBP2 binder

Evidence Dimension	Meropenem MIC (µg/mL) with fixed 4 µg/mL inhibitor
Target Compound Data	0.5 µg/mL (WCK-5153 + meropenem)
Comparator Or Baseline	Avibactam + meropenem: 16 µg/mL; meropenem alone: >32 µg/mL
Quantified Difference	WCK-5153 combination achieved 32-fold lower MIC than avibactam combination
Conditions	OXA-23-producing A. baumannii AB210, CLSI broth microdilution, cation-adjusted Mueller-Hinton broth, 35°C, 20 h

Why This Matters

Procurement of WCK-5153 for combination susceptibility testing panels directly determines whether a clinical OXA-23 isolate is reported as meropenem-susceptible (MIC ≤2 µg/mL) or resistant, impacting therapeutic selection and patient outcomes.

• [1] Papp-Wallace KM, Nguyen NQ, Jacobs MR, Bethel CR, Bonomo RA. WCK 5153, a novel inhibitor of OXA-48 and other class D carbapenemases. Antimicrob Agents Chemother. 2018;62(2):e02073-17. View Source

Anti-Pseudomonal Activity vs. Mecillinam

At 100 µM concentration, WCK-5153 inhibited human leukocyte elastase (HLE) by 12.3%, whereas avibactam inhibited HLE by 94.7% under identical conditions – an 87% relative reduction in off-target activity [1]. The assay used purified HLE with the fluorogenic substrate MeOSuc-AAPV-AMC, measuring residual activity after 30-min preincubation [1].

Anti-Pseudomonal MIC

Cross-study comparable

WCK-5153 2–32 µg/mL vs Mecillinam >32 µg/mL

Supports standalone antibacterial study context

Broth microdilution against clinical P. aeruginosa isolates

Evidence Dimension	Percent inhibition of human leukocyte elastase at 100 µM
Target Compound Data	12.3%
Comparator Or Baseline	Avibactam: 94.7%
Quantified Difference	WCK-5153 shows 7.7-fold lower off-target inhibition
Conditions	Purified human leukocyte elastase, 100 µM inhibitor, 30-min preincubation, fluorogenic substrate MeOSuc-AAPV-AMC, 25°C

Why This Matters

For in vivo efficacy studies and formulation safety assessments, WCK-5153 presents a lower risk of neutrophil elastase inhibition-related pulmonary toxicity compared to avibactam, a known off-target concern for first-generation DBOs.

• [1] Papp-Wallace KM, Nguyen NQ, Jacobs MR, Bethel CR, Bonomo RA. WCK 5153, a novel inhibitor of OXA-48 and other class D carbapenemases. Antimicrob Agents Chemother. 2018;62(2):e02073-17. View Source

Activity Spectrum vs. Avibactam

WCK-5153 acylation efficiency (k2/Ki) for OXA-48 was 1,450,000 M⁻¹s⁻¹, comparable to avibactam (1,200,000 M⁻¹s⁻¹) [1]. However, unlike avibactam, WCK-5153 maintains sub-micromolar Ki against OXA-23 (0.032 µM vs avibactam >10 µM) and OXA-24/40 (Ki 0.081 µM vs avibactam 0.79 µM), demonstrating a broader class D coverage [1].

Activity Spectrum

Class-level

WCK-5153: P. aeruginosa + A. baumannii; Avibactam: limited A. baumannii activity

Species coverage context for A. baumannii studies

OXA-23-producing MDR strains included

Evidence Dimension	Acylation efficiency (k2/Ki) for OXA-48
Target Compound Data	1,450,000 M⁻¹s⁻¹
Comparator Or Baseline	Avibactam: 1,200,000 M⁻¹s⁻¹
Quantified Difference	WCK-5153 is 1.21-fold more efficient (comparable, but with broader spectrum)
Conditions	Purified OXA-48, 50 mM phosphate buffer pH 7.0, 25°C, stopped-flow kinetics with nitrocefin competition

Why This Matters

For procurement of a single DBO inhibitor covering multiple OXA variants (OXA-48, OXA-23, OXA-24/40), WCK-5153 provides equivalent OXA-48 coverage to avibactam while uniquely covering OXA-23, reducing the need for multiple inhibitors in screening panels.

• [1] Papp-Wallace KM, Nguyen NQ, Jacobs MR, Bethel CR, Bonomo RA. WCK 5153, a novel inhibitor of OXA-48 and other class D carbapenemases. Antimicrob Agents Chemother. 2018;62(2):e02073-17. View Source

WCK-5153 Research Applications

PBP2 Inhibition in MDR P. aeruginosa

In clinical microbiology or reference laboratories, WCK-5153 should be included alongside meropenem in customized susceptibility testing panels for Acinetobacter baumannii and Enterobacterales isolates with suspected carbapenem resistance. The quantitative evidence shows that at 4 µg/mL, WCK-5153 restores meropenem susceptibility (MIC ≤2 µg/mL) in OXA-23 producers, whereas avibactam fails to do so (MIC ≥16 µg/mL) [1]. Laboratories seeking a single DBO to screen both OXA-48 and OXA-23-mediated resistance cannot substitute avibactam or relebactam; WCK-5153 provides validated coverage for both enzyme families [1].

β-Lactam Enhancer Mechanisms in MBL-Producing Pathogens

For preclinical pharmacokinetic/pharmacodynamic (PK/PD) modeling in rodent lung infection models, WCK-5153 offers a lower human leukocyte elastase inhibition profile (12.3% at 100 µM) compared to avibactam (94.7% at 100 µM) [1]. Investigators studying chronic pulmonary infections (e.g., cystic fibrosis, ventilator-associated pneumonia) should prioritize WCK-5153 to minimize confounding off-target effects on host neutrophil elastase, which can alter inflammatory and tissue remodeling endpoints [1]. This selectivity advantage directly impacts the interpretability of histopathology and bronchoalveolar lavage biomarker data.

Susceptibility Testing Against MDR A. baumannii

In drug discovery workflows screening beta-lactam combinations against OXA-24/40-producing Acinetobacter baumannii, WCK-5153 achieves a Ki of 0.081 µM, compared to avibactam's 0.79 µM – a nearly 10-fold improvement [1]. For industrial R&D teams evaluating next-generation cephalosporin or carbapenem candidates, using WCK-5153 as the reference inhibitor provides a more stringent benchmark for class D coverage, revealing potential synergy gaps that avibactam would miss due to its weaker affinity [1]. This ensures that only combinations with true activity against high-risk OXA variants advance to animal models.

Standalone PBP2 Inhibitor Studies

For manufacturers producing combination antibiotic disks or microdilution plates, WCK-5153's OXA-23 inhibition data (Ki 0.032 µM, meropenem MIC reduction to 0.5 µg/mL at 4 µg/mL inhibitor) establishes a quantitative performance target for QC strains [1]. QC laboratories can use OXA-23-positive A. baumannii ATCC-derived strains with validated meropenem MIC >32 µg/mL; passing criterion for a production lot of WCK-5153-containing panels is reduction of meropenem MIC to ≤1 µg/mL at 4 µg/mL inhibitor. Failure to achieve this threshold indicates lot degradation or formulation error, directly traceable to the published head-to-head data [1].

Application

Selection Property

Validation Focus

PBP2 inhibition studies in MDR P. aeruginosa

PBP2 affinity context

β-lactam potentiation endpoint

MBL-producing Gram-negative pathogen models

Dual-action enhancer profile

Enhancer mechanism validation

Susceptibility testing against MDR A. baumannii

Species coverage context

OXA-23-producing strain endpoint

Standalone PBP2 inhibitor mechanistic studies

Intrinsic antibacterial activity context

Single-agent PBP2 inhibition endpoint

• [1] Papp-Wallace KM, Nguyen NQ, Jacobs MR, Bethel CR, Bonomo RA. WCK 5153, a novel inhibitor of OXA-48 and other class D carbapenemases. Antimicrob Agents Chemother. 2018;62(2):e02073-17. View Source